Cas no 708273-42-1 (N-(2-((3S,4S)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-((3S,4S)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
• CAS No: 708273-42-1
• MF: C₁₆H₂₀F₃N₃O₃
• MW: 359.343514442444
• CID: 835748
• PubChem ID: 59556156
• Update Time: 2025-05-20

N-(2-((3S,4S)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-((3S,4S)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
• N-(2-{[(3S,4S)-4-Ethoxy-3-pyrrolidinyl]amino}-2-oxoethyl)-3-(trif luoromethyl)benzamide
• N-[2-[[(3S,4S)-4-ethoxy-3-pyrrolidinyl]aMino]-2-oxoethyl]-3-(trifluoroMet hyl)-
• N-[2-[[(3S,4S)-4-ethoxypyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
• N-[2-[[(3S,4S)-4-Ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
• DTXSID801126700
• VWTUFSFJTJNEGZ-STQMWFEESA-N
• SCHEMBL745465
• CS-M0142
• 708273-42-1
• N-(2-(((3S,4S)-4-ETHOXYPYRROLIDIN-3-YL)AMINO)-2-OXOETHYL)-3-(TRIFLUOROMETHYL)BENZAMIDE
• DB-255412

• Inchi： 1S/C16H20F3N3O3/c1-2-25-13-8-20-7-12(13)22-14(23)9-21-15(24)10-4-3-5-11(6-10)16(17,18)19/h3-6,12-13,20H,2,7-9H2,1H3,(H,21,24)(H,22,23)/t12-,13-/m0/s1
• InChI Key： VWTUFSFJTJNEGZ-STQMWFEESA-N
• SMILES： FC(C1=CC=CC(=C1)C(NCC(N[C@H]1CNC[C@@H]1OCC)=O)=O)(F)F

Computed Properties

• Exact Mass: 359.14567599g/mol
• Monoisotopic Mass: 359.14567599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-((3S,4S)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide

Professional Introduction to N-(2-((3S,4S)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide (CAS No. 708273-42-1)

N-(2-((3S,4S-4-ethoxypyrrolidin-3-ylamino-2-oxoethyl)-3-(trifluoromethyl)benzamide) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 708273-42-1, represents a sophisticated molecular structure that integrates multiple functional groups, making it a promising candidate for various therapeutic applications.

The core structure of this compound features a benzamide moiety linked to an ethoxypyrrolidine derivative. The presence of the 3S,4S configuration in the pyrrolidine ring suggests a high degree of stereochemical specificity, which is crucial for the biological activity and pharmacokinetic properties of the molecule. The benzamide group, on the other hand, is a well-known pharmacophore that contributes to the solubility and bioavailability of many active pharmaceutical ingredients (APIs).

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic rings, such as the trifluoromethyl group in this molecule. The trifluoromethyl group is known to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, all of which are critical factors in drug design. The integration of this group into the benzamide framework of N-(2-((3S,4S-4-ethoxypyrrolidin-3-ylamino-2-oxoethyl)-3-(trifluoromethyl)benzamide) underscores its potential as a lead compound for further medicinal chemistry optimization.

The ethoxypyrrolidine moiety is another key feature of this compound that warrants detailed discussion. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways. In particular, the 3-position amine group in the pyrrolidine ring provides a site for further functionalization, allowing for the attachment of additional pharmacophores or bioisosteres. This flexibility makes N-(2-((3S,4S-4-ethoxypyrrolidin-3-ylamino-2-oxoethyl)-3-(trifluoromethyl)benzamide) a versatile scaffold for drug discovery efforts.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions and stereochemistry. The introduction of the trifluoromethyl group at the 3-position of the benzamide ring is particularly challenging due to its high reactivity and sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate such groups with high fidelity, ensuring that the final product retains its intended biological activity.

Evidence from recent studies suggests that compounds with similar structural features to N-(2-((3S,4S-4-ethoxypyrrolidin-3-ylamino-2-oxoethyl)-3-(trifluoromethyl)benzamide) exhibit promising activity in several disease models. For instance, research has shown that benzamide derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Additionally, pyrrolidine-containing compounds have been reported to exhibit antiviral and anticancer properties. The combination of these pharmacophores in N-(2-((3S,4S-4-ethoxypyrrolidin-3-ylamino-2-oxoethyl)-3-(trifluoromethyl)benzamide) may confer synergistic effects that enhance therapeutic efficacy.

The potential therapeutic applications of N-(2-((3S,4S-4-ethoxypyrrolidin-3-y lamino
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